Cas no 15189-51-2 (Sodium tetrachloroaurate)

• Product Name: Sodium tetrachloroaurate
• CAS No: 15189-51-2
• MF: AuCl₄Na
• MW: 361.768320083618
• MDL: MFCD00149162
• CID: 50051
• PubChem ID: 27127
• Update Time: 2025-08-04

Sodium tetrachloroaurate Chemical and Physical Properties

Names and Identifiers

• Auric Sodium Chloride
• -GOLD(III) SODIUM CHLORIDE
• GOLD(III) SODIUM CHLORIDE DIHYDRATE
• GOLD SODIUM CHLORIDE 2H2O
• GOLD SODIUM CHLORIDE
• GOLD CHLORIDE SODIUM SALT, DIHYDRATE
• SODIUM TETRACHLOROAURATE
• SODIUM TETRACHLOROAURATE(+3)DIHYDRATE
• SODIUM TETRACHLOROAURATE, HYDROUS
• sodium,tetrachlorogold(1-)
• Gold chloride sodium
• Natrium tetrachloroauratum
• Sodium chloroaurate
• Sodium gold chloride
• Sodium gold(III) chloride
• Sodium tetrachloroaurate(1-)
• Sodium tetrachloroaurate(III)
• Tetrachloroaurate(1-) sodium
• : gold(iii) sodium chloride
• sodiumaurichloride
• Sodium tetrachlorogold
• GOLD(III) SODIUM CHLORIDE
• goldchloridesodium
• Hydrochloroauric acid, sodium salt
• Sodium tetrachloroaurate(3+)
• Tetrachloroauric(3+) acid, sodium salt
• Aurate(1-), tetrachloro-, sodium, (SP-4-1)-
• AURATE(1-), TETRACHLORO-, SODIUM
• NaAu(III) chloride
• sodium tetrachloraurate
• sodium tetrachloridoa
• DTXSID20934358
• IXPWAPCEBHEFOV-UHFFFAOYSA-J
• sodium tetrachloridoaurate(III)
• CHEBI:51565
• Na[AuCl4]
• 7FT6QUT299
• Aurum muriaticum natronum
• 15189-51-2
• E75839
• NS00084807
• sodium tetrachloridoaurate(1-)
• sodium tetrachloridoaurate
• MFCD00003473
• EINECS 239-241-3
• sodium;tetrachlorogold(1-)
• Q27122658
• Aurate(1-), tetrachloro-, sodium (1:1), (SP-4-1)-
• Na(AuCl4)
• UNII-7FT6QUT299
• gold(III)sodium chloride
• Sodium tetrachloroaurate

• MDL： MFCD00149162
• Inchi： 1S/Au.4ClH.Na/h;4*1H;/q+3;;;;;+1/p-4
• InChI Key： IXPWAPCEBHEFOV-UHFFFAOYSA-J
• SMILES： [Au-](Cl)(Cl)(Cl)Cl.[Na+]

Computed Properties

• Exact Mass: 359.83200
• Monoisotopic Mass: 337.849788
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Yellow orange crystalline powder, odourless
• Melting Point: Decomposes
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: 2.75550

Sodium tetrachloroaurate Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26
• FLUKA BRAND F CODES：3-4.9
• Hazardous Material Identification：
• Storage Condition：Keep container tightly closed. Keep the container in a cool and well ventilated area.
• Risk Phrases：R36/37/38
• Safety Term：26

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal chlorides

Additional information on Sodium tetrachloroaurate

Introduction to Sodium Tetrachloroaurate (CAS No. 15189-51-2)

Sodium tetrachloroaurate, commonly referred to by its chemical formula as Sodium tetrachloroaurate, is a compound of significant interest in the field of chemical biology and pharmaceutical research. With the CAS number CAS no15189-51-2, this compound has garnered attention for its unique properties and potential applications in various scientific domains. This article aims to provide a comprehensive overview of sodium tetrachloroaurate, highlighting its chemical structure, synthesis methods, applications, and recent advancements in research.

The molecular structure of sodium tetrachloroaurate consists of an auricinium ion (Au³⁺) coordinated with four chlorine ions (Cl^-) and counterbalanced by sodium ions (Na⁺). This coordination complex exhibits remarkable stability and reactivity, making it a valuable tool in synthetic chemistry. The compound's ability to participate in various redox reactions has opened up new avenues for its use in catalysis and material science.

In terms of synthesis, sodium tetrachloroaurate is typically prepared through the reaction of gold metal with a mixture of hydrochloric acid and sodium hydroxide. The process involves the dissolution of gold in an acidic medium, followed by the precipitation of the tetrachloroaurate ion. This method ensures high purity and yield, making it suitable for industrial-scale production. Recent advancements in synthetic techniques have further refined this process, enabling the production of sodium tetrachloroaurate with greater efficiency and minimal environmental impact.

One of the most notable applications of sodium tetrachloroaurate is in the field of nanotechnology. The compound's ability to form stable nanoparticles has made it a popular choice for various nanomaterial applications. These nanoparticles exhibit unique optical and electrical properties, which are highly sought after in the development of advanced materials for electronics, sensors, and drug delivery systems. Research has shown that sodium tetrachloroaurate-based nanoparticles can be effectively functionalized to target specific biological markers, making them promising candidates for diagnostic and therapeutic applications.

Furthermore, sodium tetrachloroaurate has found utility in the realm of organic synthesis. Its role as a catalyst in various organic reactions has been extensively studied. For instance, it has been employed in the synthesis of complex organic molecules, including pharmaceutical intermediates. The compound's ability to facilitate C-C bond formation under mild conditions has made it a valuable asset in synthetic organic chemistry. Recent studies have highlighted its effectiveness in promoting asymmetric reactions, which are crucial for the synthesis of enantiomerically pure compounds used in pharmaceuticals.

The compound's potential in bioimaging is another area of active research. Sodium tetrachloroaurate-based contrast agents have shown promise in enhancing the resolution and sensitivity of imaging techniques such as MRI and CT scans. These contrast agents can be designed to accumulate selectively in specific tissues or cells, providing detailed images that aid in disease diagnosis and monitoring. Ongoing research is focused on optimizing these agents for clinical use, with an emphasis on improving their biocompatibility and safety profiles.

In addition to its applications in nanotechnology and bioimaging, sodium tetrachloroaurate has been explored for its role in electrocatalysis. The compound's ability to facilitate electrochemical reactions makes it a candidate for use in fuel cells and other energy conversion devices. Research has demonstrated its effectiveness in enhancing the efficiency of oxygen reduction reactions, which are critical for the performance of fuel cells. As the demand for sustainable energy solutions grows, electrocatalysts like sodium tetrachloroaurate are expected to play a pivotal role in advancing renewable energy technologies.

The environmental impact of sodium tetrachloroaurate is another important consideration. While the compound offers numerous benefits in various applications, its handling and disposal must be carefully managed to minimize environmental risks. Efforts are underway to develop greener synthetic methods that reduce waste and hazardous byproducts. Additionally, research is focused on developing efficient recycling processes for gold-containing compounds like sodium tetrachloroaurate, ensuring that valuable resources are conserved.

In conclusion, sodium tetrachloroaurate (CAS no15189-51-2) is a versatile compound with wide-ranging applications across multiple scientific disciplines. Its unique properties make it invaluable in nanotechnology, organic synthesis, bioimaging, electrocatalysis, and other fields. As research continues to uncover new uses for this compound, its importance is likely to grow further. By addressing environmental concerns and refining synthetic methods, scientists can harness the full potential of sodium tetrachloroaurate while ensuring sustainable practices.